Cas no 946288-40-0 (6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946288-40-0
• MF: C₂₃H₂₄N₆
• MW: 384.476863861084
• CID: 5913067
• PubChem ID: 17016916
• Update Time: 2025-06-29

6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• F2090-0241
• 6-(4-methylpiperidin-1-yl)-N,1-diphenylpyrazolo[3,4-d]pyrimidin-4-amine
• 946288-40-0
• AKOS002327640
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 6-(4-methyl-1-piperidinyl)-N,1-diphenyl-
• 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C23H24N6/c1-17-12-14-28(15-13-17)23-26-21(25-18-8-4-2-5-9-18)20-16-24-29(22(20)27-23)19-10-6-3-7-11-19/h2-11,16-17H,12-15H2,1H3,(H,25,26,27)
• InChI Key： PTTXFGAZUOWDPR-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C)CC2)=NC(NC2=CC=CC=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 384.20624479g/mol
• Monoisotopic Mass: 384.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 58.9Ų

Additional information on 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946288-40-0)

6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 946288-40-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a heterocyclic system well-documented for its broad spectrum of biological activities. The presence of multiple pharmacophoric elements, including a piperidine ring and phenyl substituents, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine features a central pyrazolo[3,4-d]pyrimidine core, which is flanked by functional groups that enhance its potential biological interactions. The 4-methylpiperidin-1-yl moiety contributes to the compound's solubility and stability, while the two phenyl groups at the N and C positions introduce hydrophobicity and may participate in π-stacking interactions with biological targets. These structural features make it an intriguing molecule for studying enzyme inhibition, receptor binding, and other pharmacological mechanisms.

In recent years, the pyrazolo[3,4-d]pyrimidine scaffold has been extensively investigated for its potential as an anti-inflammatory, antiviral, anticancer, and antimicrobial agent. Several derivatives of this scaffold have demonstrated efficacy in preclinical studies, highlighting its versatility as a pharmacological platform. The compound 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is no exception and has been subjected to rigorous chemical synthesis and biological evaluation to assess its therapeutic potential.

The synthesis of 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization with the piperidine and phenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl substituents efficiently. The final product is characterized using spectroscopic methods (e.g., NMR spectroscopy) and chromatographic techniques (e.g., HPLC) to confirm its structural integrity.

Beyond its synthetic significance, 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been evaluated for its biological activity in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits notable inhibitory effects on certain enzymes implicated in inflammatory pathways. Specifically, it has shown promise in modulating the activity of Janus kinases (JAKs), which are key mediators of inflammatory responses. By inhibiting JAK activity, this compound may offer a therapeutic strategy for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Furthermore, the phenyl groups in the molecule may interact with specific amino acid residues on target proteins, enhancing binding affinity and efficacy. Computational modeling studies have been conducted to predict potential binding modes of this compound with protein targets such as kinases and transcription factors. These simulations provide valuable insights into how structural modifications can be optimized to improve pharmacokinetic properties and reduce off-target effects.

The pharmacokinetic profile of 6-(4-methylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is another critical aspect that has been explored. In animal models, this compound has demonstrated moderate bioavailability and reasonable distribution throughout various tissues. Metabolic stability studies indicate that it undergoes slow degradation by cytochrome P450 enzymes, suggesting a longer half-life in vivo. This characteristic could be advantageous for therapeutic applications where sustained drug levels are desired.

Recent advancements in drug delivery systems have also been leveraged to enhance the efficacy of compounds like 6-(4-methylpiperidin-1-y l)-N, diphen yl-N H-p yraz ol o [ 3 , 44 -d ] py rim id ine -44 -a m ine . Nanoparticle formulations have been investigated as a means to improve solubility and target specificity. By encapsulating this compound within biodegradable polymers or liposomes， researchers aim to enhance its delivery to pathological sites while minimizing systemic side effects.

The potential therapeutic applications of 6-(4-methyl piper id ine -11 -y l)-N, diphen yl-N H-p y ra z ol o [ 34 -d ] py rim id ine -44 -a m ine extend beyond anti-inflammation . Preliminary data suggest that it may also exhibit antitumor properties by inhibiting proliferation signaling pathways in cancer cells . Specifically， it has shown activity against certain kinase-driven cancers ， where mutations lead to constitutive activation of growth factor receptors . This makes it an attractive candidate for combination therapies ， where it could synergize with existing chemotherapeutic agents.

The development of novel pharmaceuticals often involves iterative optimization based on structural modifications guided by biological feedback . Future studies on 6-(41 -m eth ylp ip er id ine -11 -y l)-N, dip hen yl-N H-p y ra z ol o [ 34 -d ] py rim id ine -44 -a m ine may focus on enhancing its selectivity ， solubility ， or metabolic stability through derivatization strategies . For instance ， replacing one of the phen yl groups with a heteroaryl substituent could alter electronic properties without significantly compromising bioactivity . Similarly ， modifications at the p ip er idine ring might improve oral bioavailability or reduce toxicity concerns observed with earlier analogs.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the identification of promising candidates like 6-(41 -m eth ylp ip er id ine -11 -y l)-N, dip hen yl-N H-p y ra z ol o [ 34 -d ] py rim id ine -44 -a m ine . Machine learning algorithms can predict binding affinit es ，ADMET properties ， and potential side effects based on molecular structures ， significantly reducing time-to-market for new therapeutics . As computational power increases ， these tools will play an increasingly pivotal role in optimizing compounds such as this one for clinical translation.

In conclusion， 6-(41 -m eth ylp ip er id ine -11 -y l)-N, dip hen yl-N H-p y ra z ol o [ 34 -d ] py rim id ine -44 -a m ine (CAS No . 94628840 ) represents an exciting advancement in pharmaceutical chemistry with substantial therapeutic potential 。 Its unique structural features ， coupled with promising preclinical data ， position it as a valuable asset in ongoing efforts to develop innovative treatments for inflammatory diseases ， cancer ， and other challenging medical conditions 。 Continued research into synthetic methodologies ， pharmacological mechanisms ， and delivery systems will further refine its role in modern medicine。